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Compound of Interest

Compound Name: 2-Bromoethyl acetate

Cat. No.: B108633 Get Quote

Essential Safety and Handling Guide for 2-
Bromoethyl Acetate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Bromoethyl acetate, including operational and disposal plans to build a foundation

of trust and safety in your laboratory practices.

Chemical Identifier:

Name: 2-Bromoethyl acetate

Synonyms: Acetic Acid 2-Bromoethyl Ester[1][2]

CAS Number: 927-68-4[3]

Hazard Summary: 2-Bromoethyl acetate is a combustible liquid that can cause skin and

serious eye irritation.[4] It may also cause respiratory irritation.[4] It is identified as a

lachrymator, a substance that increases the flow of tears.[4][5]

Quantitative Data
A clear understanding of the physical and chemical properties of 2-Bromoethyl acetate is

critical for safe handling.
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Property Value Source

Molecular Formula C₄H₇BrO₂ [2]

Molecular Weight 167.00 g/mol [2][3]

Boiling Point 159 °C [3]

Melting Point -14 to -13.8 °C [3][6]

Density 1.514 g/mL at 25 °C [3]

Flash Point 71 °C (159.8 °F) - closed cup [3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Bromoethyl
acetate to prevent exposure.
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PPE Category Item
Specifications and
Importance

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Always inspect

gloves for integrity before use

and employ proper removal

techniques to avoid skin

contact.[7] Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[8]

Eye and Face Protection
Safety Goggles and Face

Shield

Wear chemical splash goggles.

[9] For enhanced protection

against splashes, an 8-inch

minimum face shield is

essential.[7]

Skin and Body Protection Laboratory Coat

A flame-retardant and

antistatic protective lab coat

should be worn to protect from

skin exposure.[7] Ensure it is

clean and put on before work.

[10]

Respiratory Protection NIOSH-approved Respirator

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[7][11] If

working outside a fume hood

or if there is a risk of inhalation,

a NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[5][7]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is crucial for minimizing risks associated with 2-
Bromoethyl acetate.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

All work with 2-Bromoethyl acetate must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to avoid the inhalation of vapors.[7][11]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

2. Handling:

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mist.[11]

Keep the container tightly closed when not in use.

Keep away from heat, sparks, and open flames as it is a combustible liquid.[4][7]

Use only non-sparking tools and take precautionary measures against static discharge.[5]

[11]

Wash hands thoroughly after handling.[1][4]

3. Storage:

Store in a dry, cool, and well-ventilated place.[4][11]

Keep the container tightly closed.[11]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[4]

Emergency and Disposal Plan
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A clear and concise plan for emergencies and waste disposal is a critical component of

laboratory safety.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]

Remove and wash contaminated clothing before reuse.[11] If skin irritation persists, call a

physician.[4]

Inhalation: Remove to fresh air.[4] If not breathing, give artificial respiration.[4][11] Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting.[11][13] Clean mouth with water and drink plenty of water

afterwards.[4] Never give anything by mouth to an unconscious person.[11] Call a physician

immediately.[11]

Spill Response: In the event of a spill, follow the established protocol to ensure safety and

minimize environmental contamination.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material

Collect Waste into a Labeled, Closed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Spill Cleaned Up

Click to download full resolution via product page

Workflow for handling a 2-Bromoethyl acetate spill.
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Disposal Plan: The disposal of 2-Bromoethyl acetate must be carried out in compliance with

all local, state, and federal regulations. As a halogenated organic compound, it requires special

handling.[7]

Waste Segregation: 2-Bromoethyl acetate is classified as a halogenated organic waste. It is

crucial to segregate this waste from non-halogenated organic wastes.[7] Do not mix with

incompatible materials.[7]

Waste Collection and Labeling: Collect waste 2-Bromoethyl acetate in a designated,

properly labeled, and sealed container.

Disposal: Dispose of the contents and container to an approved waste disposal plant.[4][5]

Do not dispose of down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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